Cas no 885275-30-9 (3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE)

3-Phenyl-1-quinoxalin-2-yl-propylamine is a heterocyclic amine compound featuring a quinoxaline core substituted with a phenylpropylamine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The quinoxaline scaffold is known for its bioactivity, often utilized in the development of antimicrobial, anticancer, and CNS-targeting agents. The phenylpropylamine side chain enhances its potential as a building block for bioactive molecules, particularly in modulating receptor interactions. Its well-defined chemical properties and stability under standard conditions facilitate its use in controlled reactions, offering researchers a versatile tool for drug discovery and material science applications.

3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE structure

885275-30-9 structure

Product Name:3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE

CAS No:885275-30-9

MF:C₁₇H₁₇N₃

MW:263.336983442307

CID:711247

PubChem ID:53249829

Update Time:2025-06-30

3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

- 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE
- 3-phenyl-1-quinoxalin-2-ylpropan-1-amine
- 3-PHENYL-1-(QUINOXALIN-2-YL)PROPAN-1-AMINE
- 885275-30-9
- AB27590
- DTXSID70693069
- Inchi： 1S/C17H17N3/c18-14(11-10-13-6-2-1-3-7-13)17-12-19-15-8-4-5-9-16(15)20-17/h1-9,12,14H,10-11,18H2
- InChI Key： KQHRPSMMQKDCBB-UHFFFAOYSA-N
- SMILES： NC(C1C=NC2C=CC=CC=2N=1)CCC1C=CC=CC=1

Computed Properties

Exact Mass: 263.14200
Monoisotopic Mass: 263.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4
Topological Polar Surface Area: 51.8Å²

Experimental Properties

PSA: 51.80000
LogP: 3.96270

3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM221459-1g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	97%	1g	$***	2023-05-29
Chemenu	CM221459-1g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	97%	1g	$561	2021-08-04
Chemenu	CM221459-5g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	97%	5g	$2244	2021-08-04
Alichem	A019118971-1g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	97%	1g	$624.00	2023-08-31
Alichem	A019118971-5g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	97%	5g	$2328.00	2023-08-31
AK Scientific	2379AJ-1g	3-Phenyl-1-quinoxalin-2-yl-propylamine	885275-30-9	98%	1g	$700	2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747469-1g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	98%	1g	￥4256.00	2024-04-27
Crysdot LLC	CD11033120-1g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	97%	1g	$600	2024-07-18
Crysdot LLC	CD11033120-5g	3-Phenyl-1-(quinoxalin-2-yl)propan-1-amine	885275-30-9	97%	5g	$2400	2024-07-18

3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Related Categories

Additional information on 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE

3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE (CAS No: 885275-30-9)

The compound 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE, with CAS number 885275-30-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a quinoline moiety with a propylamine group, making it a versatile building block for various applications.

The quinoline core of this compound is a heterocyclic aromatic system that has been extensively studied for its potential in drug design and as a precursor for advanced materials. The phenyl group attached to the quinoline ring adds further complexity to the molecule, enhancing its electronic properties and making it suitable for applications in optoelectronics and sensors.

Recent studies have highlighted the importance of 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, demonstrating promising results in preliminary assays. Additionally, the compound has been investigated for its potential as an antioxidant, with findings suggesting that it could play a role in mitigating oxidative stress-related diseases.

In the realm of materials science, 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE has been utilized as a precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE involves a multi-step process that typically begins with the preparation of the quinoline derivative, followed by nucleophilic substitution or coupling reactions to introduce the propylamine group. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yield.

One of the most exciting developments involving this compound is its use in targeted drug delivery systems. Scientists have successfully incorporated 3-PHENYL-1-QUNOIXALIN-2-YL-PHOPRYLAMINE into lipid nanoparticles, enhancing their stability and targeting efficiency. This innovation has opened new avenues for treating diseases such as cancer and inflammatory disorders.

In conclusion, 3-PHENYL-QUNOIXALIN-PHOPRYLAMINE (CAS No: 885275_30_9) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern science and technology.